Cas no 115697-89-7 (Methyl 3-(oxiran-2-ylmethoxy)isoxazole-5-carboxylate)

Methyl 3-(oxiran-2-ylmethoxy)isoxazole-5-carboxylate is a versatile epoxide-functionalized isoxazole derivative with applications in organic synthesis and pharmaceutical intermediates. Its key structural features include an epoxy group, which provides reactivity for ring-opening reactions, and an ester moiety that allows further functionalization. The isoxazole ring enhances stability while contributing to potential bioactivity. This compound is particularly valuable in the development of heterocyclic scaffolds for medicinal chemistry due to its ability to undergo selective modifications. Its well-defined reactivity profile makes it suitable for controlled polymerization or cross-linking in materials science. The product is typically handled under standard laboratory conditions, requiring protection from moisture to preserve epoxy integrity.

Methyl 3-(oxiran-2-ylmethoxy)isoxazole-5-carboxylate structure

115697-89-7 structure

Product Name:Methyl 3-(oxiran-2-ylmethoxy)isoxazole-5-carboxylate

CAS No:115697-89-7

MF:C₈H₉NO₅

MW:199.160762548447

CID:1092981

PubChem ID:14043007

Update Time:2025-10-31

Methyl 3-(oxiran-2-ylmethoxy)isoxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-(oxiran-2-ylmethoxy)isoxazole-5-carboxylate
- methyl 3-(oxiran-2-ylmethoxy)-1,2-oxazole-5-carboxylate
- Methyl3-(oxiran-2-ylmethoxy)isoxazole-5-carboxylate
- A920959
- 115697-89-7
- methyl 3-[(oxiran-2-yl)methoxy]-1,2-oxazole-5-carboxylate
- 5-Isoxazolecarboxylic acid, 3-(2-oxiranylmethoxy)-, methyl ester
- Inchi： 1S/C8H9NO5/c1-11-8(10)6-2-7(9-14-6)13-4-5-3-12-5/h2,5H,3-4H2,1H3
- InChI Key： PPKVLSUMJLINBP-UHFFFAOYSA-N
- SMILES： O1CC1COC1C=C(C(=O)OC)ON=1

Computed Properties

Exact Mass: 199.04807239g/mol
Monoisotopic Mass: 199.04807239g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 5
Complexity: 222
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 74.1Å²

Methyl 3-(oxiran-2-ylmethoxy)isoxazole-5-carboxylate Security Information

Storage Condition：Sealed in dry,2-8°C

Methyl 3-(oxiran-2-ylmethoxy)isoxazole-5-carboxylate Pricemore >>

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